![molecular formula C12H13ClN4O2 B5399227 N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-ethylurea](/img/structure/B5399227.png)
N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-ethylurea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-ethylurea, commonly known as cloxyfonac, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of oxadiazole derivatives and has been studied for its biochemical and physiological effects on various biological systems.
Mechanism of Action
The exact mechanism of action of cloxyfonac is not fully understood. However, it has been suggested that it may exert its pharmacological effects through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in the regulation of inflammation, pain, and fever.
Biochemical and Physiological Effects
Cloxyfonac has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has been suggested that these effects may be due to its ability to inhibit the production of prostaglandins. Additionally, it has been studied for its potential use as an antitumor agent due to its ability to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using cloxyfonac in lab experiments is that it has been extensively studied for its pharmacological effects. Additionally, it is relatively easy to synthesize and is commercially available. However, one limitation of using cloxyfonac is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for the study of cloxyfonac. One potential area of research is the development of more potent and selective COX inhibitors based on the structure of cloxyfonac. Additionally, further studies are needed to fully understand the mechanism of action of cloxyfonac and its potential therapeutic applications in various biological systems. Finally, the use of cloxyfonac as an antitumor agent should be further explored in preclinical and clinical studies.
Synthesis Methods
Cloxyfonac can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzaldehyde with hydrazine hydrate to produce 4-chlorophenylhydrazine. This intermediate is then reacted with ethyl isocyanate to form N-(4-chlorophenyl)-N'-ethylurea, which is further reacted with cyanogen bromide and sodium azide to obtain cloxyfonac.
Scientific Research Applications
Cloxyfonac has been studied for its potential therapeutic applications in various biological systems. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties in animal models. Additionally, it has been studied for its potential use as an antitumor agent due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
1-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-ethylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN4O2/c1-2-14-12(18)15-7-10-16-11(17-19-10)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H2,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWMZTJGUKLJJTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NCC1=NC(=NO1)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.